Cas no 859537-79-4 (Phenol, 4-(ethylsulfonyl)-)

• Product Name: Phenol, 4-(ethylsulfonyl)-
• CAS No: 859537-79-4
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 662863
• PubChem ID: 20236227
• Update Time: 2025-08-03

Phenol, 4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(ethylsulfonyl)-
• 4-ethylsulfonylphenol
• 4-(ethylsulfonyl)phenol
• 4-(Ethanesulfonyl)phenol

• Inchi： 1S/C8H10O3S/c1-2-12(10,11)8-5-3-7(9)4-6-8/h3-6,9H,2H2,1H3
• InChI Key： QIFHJXTUYMXRID-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 384.1±34.0 °C(Predicted)
• pka: 7.46±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds